Cas no 1247616-92-7 (4-(5-amino-3-methyl-1H-1,2,4-triazol-1-yl)benzonitrile)

• Product Name: 4-(5-amino-3-methyl-1H-1,2,4-triazol-1-yl)benzonitrile
• CAS No: 1247616-92-7
• MF: C₁₀H₉N₅
• MW: 199.211960554123
• MDL: MFCD16845194
• CID: 4580547
• PubChem ID: 53621389
• Update Time: 2025-10-24

4-(5-amino-3-methyl-1H-1,2,4-triazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-3-methyl-1H-1,2,4-triazol-1-yl)benzonitrile

• MDL： MFCD16845194
• Inchi： 1S/C10H9N5/c1-7-13-10(12)15(14-7)9-4-2-8(6-11)3-5-9/h2-5H,1H3,(H2,12,13,14)
• InChI Key： VAFTWFWGBQBSNV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N2C(N)=NC(C)=N2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(5-amino-3-methyl-1H-1,2,4-triazol-1-yl)benzonitrile

Comprehensive Overview of 4-(5-amino-3-methyl-1H-1,2,4-triazol-1-yl)benzonitrile (CAS No. 1247616-92-7)

4-(5-amino-3-methyl-1H-1,2,4-triazol-1-yl)benzonitrile, with the CAS number 1247616-92-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both amino and cyano functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for triazole-based compounds has surged due to their potential in developing antifungal, antibacterial, and anticancer agents. Researchers are particularly interested in 4-(5-amino-3-methyl-1H-1,2,4-triazol-1-yl)benzonitrile because of its unique molecular framework, which allows for selective modifications to enhance its bioactivity. The compound's CAS No. 1247616-92-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of 4-(5-amino-3-methyl-1H-1,2,4-triazol-1-yl)benzonitrile is its compatibility with modern green chemistry principles. As sustainability becomes a priority in chemical synthesis, this compound's efficient synthesis routes and minimal environmental impact align with global trends. Its nitrile group also offers opportunities for further functionalization, making it a valuable building block in heterocyclic chemistry.

The compound's potential applications extend to material science, where its structural features contribute to the development of advanced polymers and coatings. Its thermal stability and electronic properties are being explored for use in organic electronics and photovoltaic materials. These interdisciplinary applications highlight the versatility of CAS No. 1247616-92-7 beyond traditional pharmaceutical uses.

From a commercial perspective, 4-(5-amino-3-methyl-1H-1,2,4-triazol-1-yl)benzonitrile is gaining traction as a high-value intermediate in the fine chemicals market. Manufacturers are investing in scalable production methods to meet the rising demand from research institutions and industrial laboratories. The compound's patent landscape is also evolving, with several recent filings indicating its potential in novel therapeutic formulations.

In conclusion, 4-(5-amino-3-methyl-1H-1,2,4-triazol-1-yl)benzonitrile (CAS No. 1247616-92-7) represents a promising candidate for multiple scientific and industrial applications. Its unique chemical properties, combined with the growing interest in triazole chemistry, position it as a compound of significant future importance. Ongoing research will likely uncover even more innovative uses for this multifaceted molecule.